Cas no 76497-82-0 (4-Amino Levamisole)

• Product Name: 4-Amino Levamisole
• CAS No: 76497-82-0
• MF: C₁₁H₁₃N₃S
• MW: 219.306020498276
• CID: 889723
• PubChem ID: 71313286
• Update Time: 2025-11-06

4-Amino Levamisole Chemical and Physical Properties

Names and Identifiers

• 4-Amino Levamisole
• (S)-4-(2,3,5,6-TetrahydroiMidazo[2,1-b]thiazol-6-yl)-benzenaMine
• 4-[(6S)-2,3,5,6-Tetrahydroimidazo[2,1-b][1,3]thiazol-6-yl]aniline
• 4-[(6S)-2H,3H,5H,6H-IMIDAZO[2,1-B][1,3]THIAZOL-6-YL]ANILINE
• (S)-4-(2,3,5,6-Tetrahydroimidazo[2,1-b]thiazol-6-yl)aniline
• DTXSID00747004
• 76497-82-0

• Inchi： 1S/C11H13N3S/c12-9-3-1-8(2-4-9)10-7-14-5-6-15-11(14)13-10/h1-4,10H,5-7,12H2/t10-/m1/s1
• InChI Key： UTPPGYXTOFTCDF-SNVBAGLBSA-N
• SMILES： S1CCN2C1=N[C@@H](C1C=CC(=CC=1)N)C2

Computed Properties

• Exact Mass: 219.08301860g/mol
• Monoisotopic Mass: 219.08301860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.9Ų

Additional information on 4-Amino Levamisole

4-Amino Levamisole: A Comprehensive Overview

4-Amino Levamisole, also known by its CAS number CAS No 76497-82-0, is a compound that has garnered significant attention in the fields of chemistry and pharmacology. This compound is a derivative of levamisole, a well-known anthelmintic agent, and has been extensively studied for its potential applications in various industries. The name 4-Amino Levamisole reflects its structural composition, where an amino group is attached to the fourth position of the levamisole molecule. This modification imparts unique chemical properties that make it a subject of interest for researchers and industry professionals alike.

The chemical structure of 4-Amino Levamisole consists of a bicyclic framework with an amino group at the fourth position. This structure contributes to its stability and reactivity, making it suitable for various chemical reactions. Recent studies have highlighted the potential of this compound in drug design, particularly in the development of anti-parasitic agents. Researchers have explored its ability to target specific enzymes involved in parasitic infections, offering a promising avenue for novel therapeutic interventions.

In terms of synthesis, 4-Amino Levamisole can be prepared through a series of well-defined chemical reactions. The process typically involves the modification of levamisole with an amino group at the fourth position, which requires precise control over reaction conditions to ensure optimal yield and purity. Advanced techniques such as microwave-assisted synthesis have been employed to enhance the efficiency of this process, reducing reaction times and improving product quality.

The application of 4-Amino Levamisole extends beyond pharmacology. It has been investigated for its potential use in agrochemicals, particularly as a component in pesticides and herbicides. Its ability to inhibit key enzymes in pest species makes it a valuable candidate for developing eco-friendly agricultural solutions. Recent research has focused on optimizing its bioavailability and minimizing environmental impact, ensuring sustainable agricultural practices.

From an environmental perspective, the ecological impact of 4-Amino Levamisole has been a topic of interest. Studies have shown that while it exhibits high efficacy against target organisms, it poses minimal risk to non-target species when used appropriately. This makes it an attractive option for integrated pest management systems, where minimizing ecological disruption is a priority.

In conclusion, 4-Amino Levamisole, with its CAS number CAS No 76497-82-0, represents a versatile compound with diverse applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in the development of innovative solutions in pharmacology and agriculture. As research continues to uncover new potentials for this compound, its role in advancing scientific and industrial frontiers is expected to grow significantly.